2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioate

• Molecular Formula: C7H5NO5-2
• Molecular Weight: 183.12 g/mol
• IUPAC Name: (Z)-2-amino-3-[(E)-3-oxoprop-1-enyl]but-2-enedioate
• InChI: InChI=1S/C7H7NO5/c8-5(7(12)13)4(6(10)11)2-1-3-9/h1-3H,8H2,(H,10,11)(H,12,13)/p-2/b2-1+,5-4-
• InChI Key: KACPVQQHDVBVFC-OMUGJNSGSA-L
• Isomeric SMILES: C(=C/C(=C(\C(=O)[O-])/N)/C(=O)[O-])\C=O
• SMILES: C(=CC(=C(C(=O)[O-])N)C(=O)[O-])C=O

Description

2-amino-3-(3-oxoprop-1-enyl)but-2-enedioate is an oxo dicarboxylate and an alpha-amino-acid anion. It has a role as a Saccharomyces cerevisiae metabolite. It is a conjugate base of a 2-amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid and a 2-ammonio-3-(3-oxoprop-1-enyl)but-2-enedioate(1-).

Scientific Research Applications

Synthesis of Protected Amino Acid Analogs

Research by Frick et al. (2005) describes the synthesis of protected 2,3-methano amino acid analogs, using a process that involves reactions with tert-butyl hydrogen malonate and further transformations. This synthesis is useful for creating analogs of glutamic acid and ornithine, and can be applied to other transformations as well (Frick, Klassen, & Rapoport, 2005).

Synthesis of γ‐Oxo and γ‐Aryl α‐Amino Acids

Chacko and Ramapanicker (2012) developed an efficient method for synthesizing γ-oxo α-amino acids and γ-aryl α-amino acids. These compounds have significant biological properties and are key components in many drug molecules. Their method involves coupling aromatic dithianes with an iodide derivative of serine (Chacko & Ramapanicker, 2012).

Synthesis of N-Substituted 4-Aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides

Shipilovskikh et al. (2020) synthesized N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides by reacting 2-{[5-Aryl-2-oxofuran-3(2H)-ylidene]amino}thiophene-3-carboxylic acid derivatives with substituted amines. These compounds were studied for their antinociceptive activity (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).

Modular Amino Alcohol Ligands for Catalytic Reactions

Jimeno et al. (2003) created a new family of enantiomerically pure amino alcohols. These ligands were used for the catalytic enantioselective addition of diethylzinc to aldehydes, showcasing high enantioselectivities and potential for a variety of catalytic reactions (Jimeno, Pastó, Riera, & Pericàs, 2003).

Variations in the Blaise Reaction

Rao and Muthanna (2015) achieved new synthesis methods for 3-amino enones and 1,3-diketones, starting from aryl/heteroaryl/alkyl nitriles and 1-aryl/alkyl 2-bromoethanones. This reaction variation of the classical Blaise reaction is crucial for the synthesis of avobenzone, a common ingredient in sunscreen lotions (Rao & Muthanna, 2015).